Cas no 2228283-88-1 (3-1-(aminooxy)ethyl-N,N-dimethylpyridin-2-amine)

• Product Name: 3-1-(aminooxy)ethyl-N,N-dimethylpyridin-2-amine
• CAS No: 2228283-88-1
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6423192
• PubChem ID: 165680832
• Update Time: 2025-06-25

3-1-(aminooxy)ethyl-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-1-(aminooxy)ethyl-N,N-dimethylpyridin-2-amine
• 2228283-88-1
• 3-[1-(aminooxy)ethyl]-N,N-dimethylpyridin-2-amine
• EN300-1742469

• Inchi： 1S/C9H15N3O/c1-7(13-10)8-5-4-6-11-9(8)12(2)3/h4-7H,10H2,1-3H3
• InChI Key： CTZZROYCSCZQGE-UHFFFAOYSA-N
• SMILES： O(C(C)C1=CC=CN=C1N(C)C)N

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.4Ų

Additional information on 3-1-(aminooxy)ethyl-N,N-dimethylpyridin-2-amine

3-1-(Aminooxy)ethyl-N,N-dimethylpyridin-2-amine: A Comprehensive Overview

The compound with CAS No. 2228283-88-1, known as 3-1-(aminooxy)ethyl-N,N-dimethylpyridin-2-amine, is a highly specialized chemical entity that has garnered significant attention in the field of biopharmaceuticals and organic chemistry. This compound belongs to a class of nitrogen-containing heterocyclic compounds, specifically featuring a pyridine ring with multiple functional groups attached. Its unique structure positions it as a potential candidate for various applications, including pharmaceuticals, agrochemicals, and specialty chemicals.

3-1-(Aminooxy)ethyl-N,N-dimethylpyridin-2-amine is characterized by its aminooxy group, dimethylamino groups, and the pyridine ring. These functional groups confer distinct chemical properties, making the compound versatile in reactivity and potential applications. The aminooxy group (also known as an hydroxylamine group) is notable for its ability to participate in various biochemical reactions, including enzyme-mediated transformations. Meanwhile, the dimethylamino group adds steric bulk and enhances the molecule's basicity, which can influence its pharmacokinetics and bioavailability.

Recent studies have highlighted the potential of this compound as a template for drug discovery. Its structure allows for easy modification at multiple positions, enabling researchers to explore various derivatives with tailored biological activities. For instance, modifications at the pyridine ring can lead to compounds with enhanced antitumor activity, while changes in the side chains can modulate central nervous system penetration and metabolic stability.

One of the most promising avenues for 3-1-(aminooxy)ethyl-N,N-dimethylpyridin-2-amine is its application in targeted therapies. The compound's ability to undergo specific biochemical transformations makes it a valuable tool in designing drugs that can selectively target disease pathways. For example, recent research has demonstrated its potential as a prodrug system, where the aminooxy group serves as a bioisoteric moiety that can be transformed into biologically active molecules under enzymatic conditions.

Another area of interest is the compound's role in biomedical imaging. The pyridine ring provides a platform for attaching various imaging agents, such as fluorophores or metal complexes, enabling real-time monitoring of molecular processes in vivo. This property positions the compound as a potential candidate for diagnostic applications, where its ability to localize specific pathologies can provide valuable insights.

Furthermore, 3-1-(aminooxy)ethyl-N,N-dimethylpyridin-2-amine has shown remarkable stability under physiological conditions, making it suitable for long-term biological studies. Its resistance to hydrolysis and oxidation ensures that the compound retains its structural integrity in complex biological environments, which is a critical factor for its potential use as a sustained-release drug delivery system.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior. Molecular modeling studies have revealed key interactions between the compound and various biomolecular targets, such as enzymes and receptors. These findings not only validate the compound's potential as a therapeutic agent but also provide a framework for rational drug design.

Looking ahead, the research and development of 3-1-(aminooxy)ethyl-N,N-dimethylpyridin-2-amine is expected to expand into new frontiers. Collaborative efforts between academia and industry are likely to accelerate the discovery of novel derivatives with enhanced therapeutic profiles. Additionally, advancements in nanotechnology may pave the way for innovative drug delivery systems based on this compound.

In conclusion, 3-1-(aminooxy)ethyl-N,N-dimethylpyridin-2-amine stands as a testament to the boundless potential of heterocyclic chemistry in advancing biomedical science. Its unique structure, combined with its versatile reactivity and demonstrated biological activity, positions it as a key player in the development of next-generation therapies and diagnostic tools.